4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(3-methoxyphenyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C21H22N2O6S/c1-27-16-4-2-3-15(8-16)23-18-12-30(25,26)11-17(18)22(10-21(23)24)9-14-5-6-19-20(7-14)29-13-28-19/h2-8,17-18H,9-13H2,1H3
• InChI Key: ACUQBVVMKBDJMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(CC2=O)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H22N2O6S
• Molecular Weight: 430.5 g/mol

Description

4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C21H22N2O6S and its molecular weight is 430.48. The purity is usually 95%.
BenchChem offers high-quality 4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(benzo[d][1,3]dioxol-5-ylmethyl)-1-(3-methoxyphenyl)hexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Bioactivity Studies

Research on related compounds often focuses on the synthesis of new molecules with potential bioactive properties. For example, a study on the synthesis of sulfonamides showed compounds with interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies. These compounds also demonstrated strong inhibition of carbonic anhydrase isoforms, suggesting potential in developing treatments for conditions associated with this enzyme (Gul et al., 2016).

Diversity-Oriented Synthesis

Another approach is diversity-oriented synthesis, which provides rapid access to structurally diverse non-natural compounds for screening against various biological targets. This method has been applied to synthesize a library of substituted tetrahydropyrones, demonstrating the potential for discovering new bioactive molecules (Zaware et al., 2011).

Molecular Structure Studies

Studies on molecular structure, such as the characterization of 4-benzoyl-3-ethylcarboxylate 1-(4-methoxyphenyl)-5-phenyl-1H-pyrazole, highlight the importance of understanding the geometric and electronic properties of molecules. Such insights can guide the design of molecules with desired biological activities (Inkaya et al., 2012).

Antioxidant Additives for Lubricating Oils

Additionally, some research focuses on the synthesis of compounds for industrial applications, such as antioxidants for lubricating oils. This demonstrates the versatility of chemical compounds in both biomedical and industrial applications (Amer et al., 2011).